Cas no 3646-44-4 (5-Decynedioic acid)

• Product Name: 5-Decynedioic acid
• CAS No: 3646-44-4
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• CID: 319924
• PubChem ID: 151135
• Update Time: 2025-04-19

5-Decynedioic acid Chemical and Physical Properties

Names and Identifiers

• 5-Decynedioic acid
• dec-5-ynedioic acid
• CHEMBL1976338
• DTXSID30189973
• NCI60_023271
• NSC666699
• 3646-44-4
• NSC-666699
• SCHEMBL4969330

• Inchi： 1S/C10H14O4/c11-9(12)7-5-3-1-2-4-6-8-10(13)14/h3-8H2,(H,11,12)(H,13,14)
• InChI Key： MYYSSKJPRXUJHE-UHFFFAOYSA-N
• SMILES： OC(CCCC#CCCCC(=O)O)=O

Computed Properties

• Exact Mass: 198.08922
• Monoisotopic Mass: 198.089209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 0.9

Experimental Properties

• Density: 1.192
• Boiling Point: 416.6°C at 760 mmHg
• Flash Point: 219.9°C
• Refractive Index: 1.507
• PSA: 74.6